Cas no 155372-96-6 (2-Amino-1-methyl-1H-imidazole-4-carbonitrile)

• Product Name: 2-Amino-1-methyl-1H-imidazole-4-carbonitrile
• CAS No: 155372-96-6
• MF: C₅H₆N₄
• MW: 122.12793970108
• CID: 106963
• Update Time: 2023-08-02

2-Amino-1-methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonitrile,2-amino-1-methyl-
• 1H-Imidazole-4-carbonitrile,2-amino-1-methyl-(9CI)
• 2-amino-1-methyl-1H-imidazole-4-carbonitrile
• 2-Amino-1-methyl-1H-imidazole-4-carbonitrile

• Inchi： 1S/C5H6N4/c1-9-3-4(2-6)8-5(9)7/h3H,1H3,(H2,7,8)
• InChI Key： YJFVJRSOTFLBCF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#N)N=C1N

Computed Properties

• Exact Mass: 122.059
• Monoisotopic Mass: 122.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6